Cas no 1805485-82-8 (Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate
• CAS No: 1805485-82-8
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4887874
• Update Time: 2025-10-21

Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-6(3-7(14)16-2)4-13-10(15)8(5)9(11)12/h4,9H,3H2,1-2H3,(H,13,15)
• InChI Key： YVWCFFSOUQLYET-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CC(=O)OC)C=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate

Research Brief on Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate (CAS: 1805485-82-8)

Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate (CAS: 1805485-82-8) is a pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its difluoromethyl and hydroxy functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the design of novel enzyme inhibitors and its role in modulating biological pathways, making it a compound of interest for therapeutic innovation.

Recent research has focused on the synthetic pathways and optimization of Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable and efficient synthesis method, highlighting the compound's stability and reactivity under various conditions. The study emphasized the importance of the difluoromethyl group in enhancing the metabolic stability of derived drug candidates, a critical factor in pharmacokinetics. Furthermore, the hydroxy group at the 2-position was found to participate in hydrogen bonding, influencing the binding affinity of the compound to target proteins.

In addition to its synthetic applications, Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate has been investigated for its biological activity. A preclinical study demonstrated its potential as a precursor in the development of kinase inhibitors, particularly targeting inflammatory and oncogenic pathways. The compound's unique structure allows for selective interaction with ATP-binding sites of kinases, offering a promising avenue for the treatment of diseases such as cancer and autoimmune disorders. These findings were corroborated by in vitro assays showing significant inhibition of target kinases at micromolar concentrations.

The pharmacological potential of Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate extends beyond kinase inhibition. Recent work has explored its incorporation into prodrugs, where its ester moiety can be hydrolyzed in vivo to release active metabolites. This approach has been particularly relevant in the design of anti-inflammatory agents, where controlled release and targeted delivery are paramount. Researchers have also investigated the compound's compatibility with various drug delivery systems, including nanoparticles and liposomes, to enhance bioavailability and reduce off-target effects.

Despite these advancements, challenges remain in the clinical translation of Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate-based therapeutics. Issues such as solubility, toxicity, and metabolic clearance require further optimization. Ongoing studies are employing computational modeling and structure-activity relationship (SAR) analyses to refine the compound's properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of derivatives with improved efficacy and safety profiles.

In conclusion, Methyl 3-(difluoromethyl)-2-hydroxy-4-methylpyridine-5-acetate (CAS: 1805485-82-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition, prodrug design, and targeted therapy underscore its potential to address unmet medical needs. Future research will likely focus on overcoming current limitations and expanding its therapeutic repertoire, solidifying its role in the next generation of pharmaceutical innovations.